Cas no 58142-95-3 (5-chloro-8-nitroisoquinoline)

• Product Name: 5-chloro-8-nitroisoquinoline
• CAS No: 58142-95-3
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• CID: 948086
• PubChem ID: 318053
• Update Time: 2025-04-19

5-chloro-8-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-8-nitroisoquinoline
• EN300-183210
• DS-008945
• ALVRETDOJATHCM-UHFFFAOYSA-N
• NSC-252081
• G59988
• DTXSID90312301
• 5-chloro-8-nitro-isoquinoline
• AKOS026744051
• SCHEMBL6973083
• NSC252081
• 58142-95-3
• CS-0237407

• Inchi： 1S/C9H5ClN2O2/c10-8-1-2-9(12(13)14)7-5-11-4-3-6(7)8/h1-5H
• InChI Key： ALVRETDOJATHCM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=NC=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.00405
• Monoisotopic Mass: 208.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.484
• Boiling Point: 370.2°C at 760 mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.688
• PSA: 56.03